3-Amino-3-(3-bromo-4-fluorophenyl)propanoic acid

• IUPAC Name: 3-amino-3-(3-bromo-4-fluorophenyl)propanoic acid
• InChI: InChI=1S/C9H9BrFNO2/c10-6-3-5(1-2-7(6)11)8(12)4-9(13)14/h1-3,8H,4,12H2,(H,13,14)
• InChI Key: HTXYECRYAFLCAS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(CC(=O)O)N)Br)F
• Molecular Formula: C9H9BrFNO2
• DSSTOX Substance ID: DTXSID00640748
• Molecular Weight: 262.08 g/mol
• CAS RN: 682804-41-7

Description

3-Amino-3-(3-bromo-4-fluorophenyl)propanoic acid (3-ABFP) is an organic compound with a wide range of applications in chemical synthesis and scientific research. It is a versatile compound due to its unique combination of both an amine and a carboxylic acid functional group, which makes it suitable for a variety of reaction types. As a result, 3-ABFP has been used in the synthesis of a variety of organic molecules, as well as in research studies investigating its mechanism of action and physiological effects.

Scientific Research Applications

Vibrational and Electronic Structure Analysis

3-Amino-3-(3-bromo-4-fluorophenyl)propanoic acid, as a fluorinated building block and a non-proteinogenic amino acid, is significant in the synthesis of β-amino acids. A study by Pallavi and Tonannavar (2020) used DFT and ab initio computations to model zwitterionic structures of a related compound, 3-Amino-3-(4-fluorophenyl)propanoic acid, aiding in understanding its vibrational and electronic structures through IR and Raman spectroscopy. This research provides insights into the inter- and intra-molecular hydrogen bonding and electronic properties, critical for developing synthetic strategies and applications in materials science (Pallavi & Tonannavar, 2020).

Synthesis and Structural Analysis

Das et al. (2003) explored the synthesis of amino-3-fluorophenyl boronic acid, derived from a related bromo-fluoroaniline compound. This study highlights the potential of such compounds in constructing glucose sensing materials, indicating the broader applicability of this compound in developing sensors and materials responsive to biological and chemical stimuli (Das et al., 2003).

Asymmetric Synthesis of Fluorinated Amino Acids

Monclus, Masson, and Luxen (1995) described the asymmetric synthesis of fluorinated tyrosine derivatives, which underscores the importance of fluorinated compounds like this compound in synthesizing bioactive molecules and pharmaceuticals. This research opens avenues for the compound's application in medicinal chemistry and drug development (Monclus, Masson, & Luxen, 1995).

Fluorescent D-Amino Acids Synthesis

Maity, Honcharenko, and Strömberg (2015) reported the synthesis of fluorescent d-amino acids, highlighting the role of fluorinated aromatic amino acids in creating fluorescent probes for biological studies. The methodology and the fluorescent properties discussed could be applicable to compounds like this compound, providing tools for biological imaging and molecular diagnostics (Maity, Honcharenko, & Strömberg, 2015).

Mechanism of Action

Target of Action

Similar compounds with an indole nucleus have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.

Biochemical Pathways

Compounds with similar structures have been shown to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that 3-Amino-3-(3-bromo-4-fluorophenyl)propanoic acid may also affect multiple biochemical pathways.

Result of Action

Given the broad range of activities associated with similar compounds , it is likely that this compound could have diverse effects at the molecular and cellular levels.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . These factors can include pH, temperature, presence of other compounds, and more.